(3,5-Dimethylisoxazol-4-yl)(3-((3-methoxypyrazin-2-yl)oxy)piperidin-1-yl)methanone

• IUPAC Name: (3,5-dimethyl-1,2-oxazol-4-yl)-[3-(3-methoxypyrazin-2-yl)oxypiperidin-1-yl]methanone
• InChI: InChI=1S/C16H20N4O4/c1-10-13(11(2)24-19-10)16(21)20-8-4-5-12(9-20)23-15-14(22-3)17-6-7-18-15/h6-7,12H,4-5,8-9H2,1-3H3
• InChI Key: MKHVQZKUTDUDLD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)C(=O)N2CCCC(C2)OC3=NC=CN=C3OC
• Molecular Formula: C16H20N4O4
• Molecular Weight: 332.35 g/mol

Description

“(3,5-Dimethylisoxazol-4-yl)(3-((3-methoxypyrazin-2-yl)oxy)piperidin-1-yl)methanone” is a chemical compound. It has been studied in the context of cancer therapy, particularly as a potential inhibitor of BRD4. BRD4 inhibitors have shown promise in cancer therapy, and this compound is part of ongoing research to develop more effective treatments.

Synthesis Analysis

In one study, 94 derivatives of a similar compound were designed and synthesized to evaluate their inhibitory activities against BRD4. The compound DDT26, which is similar to the compound , exhibited a potent inhibitory effect on BRD4.

Chemical Reactions Analysis

The chemical reactions involving this compound are likely complex and specific to the context in which they are used. In the context of BRD4 inhibition, the compound has demonstrated significant anti-proliferative activity against certain cell lines.

Scientific Research Applications

Synthesis and Crystallography

This compound has been synthesized and characterized by spectroscopy, with its structure determined by single crystal X-ray diffraction. .

Drug Design and Pharmacology

Derivatives of this compound have been evaluated as potent inhibitors of BRD4, a protein that plays a key role in cancer progression. .

Mechanism of Action

Target of Action

The primary target of this compound is BRD4 . BRD4, or Bromodomain-containing protein 4, is a protein that in humans is encoded by the BRD4 gene. It is known to play a crucial role in the process of cell growth and division.

Mode of Action

The compound interacts with its target, BRD4, by inhibiting its activity . This inhibition is achieved through the compound’s potent inhibitory activity against BRD4, with an IC 50 value of 0.237 ± 0.093 μM .

Result of Action

The compound demonstrates significant anti-proliferative activity against certain cell lines . It has been shown to modulate the expression of certain proteins, induce DNA damage, inhibit cell migration and colony formation, and arrest the cell cycle at the G1 phase in certain cells .

Action Environment

The therapeutic efficacy of this compound in cancer therapy varies depending on the cancer subtype, particularly in the treatment of TNBC (Triple-Negative Breast Cancer) . This suggests that the compound’s action, efficacy, and stability might be influenced by environmental factors such as the specific type of cancer cells present.

Safety and Hazards

The safety and hazards associated with this compound would depend on various factors including how it is handled, stored, and used. Detailed safety data would typically be provided by the manufacturer or supplier.

Future Directions

The future directions for research on this compound could include further exploration of its potential as a BRD4 inhibitor, as well as investigation into its effects on other types of cancer or diseases. The development of novel therapeutic agents with different mechanisms of action is a pressing need in cancer treatment.